Cas no 3627-04-1 (Beryllon III)

• Product name: Beryllon III
• CAS No: 3627-04-1
• MF: C₂₀H₂₀N₃NaO₈S₂
• MW: 517.50
• MDL: MFCD00070629
• CID: 312618
• PubChem ID: 87563490

Beryllon III Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Diethylamino)-2-hydroxyphenyl)diazenyl)-5-hydroxynaphthalene-2,7-disulfonic acid
• Beryllon III
• 2,7-Naphthalenedisulfonicacid, 4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-5-hydroxy-
• BERYLLON 3
• 5-(4-Diethylamino-2-hydroxyphenylazo)-4-hydroxynaphthalene-2,7-disulfonic Acid Sodium Salt
• BeryllonIII
• C20H21N3O8S2
• 4598AB
• VZ29924
• AX8217038
• (Z)-4-((4-(diethylamino)-
• CID 135742403
• -2-hydroxyphenyl)
• 4-((4-(Diethylamino)
• -5-hydroxynaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4-[2-[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-5-hydroxy-
• (Z)-4-((4-(diethylamino)-2-hydroxyphenyl)diazenyl)-5-hydroxynaphthalene-2,7-disulfonic acid
• CS-0451675
• DTXSID701039215
• SCHEMBL12572503
• 3627-04-1
• SCHEMBL22974907
• AKOS016011109
• 4-{2-[4-(DIETHYLAMINO)-2-HYDROXYPHENYL]DIAZEN-1-YL}-5-HYDROXYNAPHTHALENE-2,7-DISULFONIC ACID
• T70832
• 4-[[4-(diethylamino)-2-hydroxyphenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonic acid
• FT-0634937
• MFCD00070629
• 4-[(1E)-2-[4-(diethylamino)-2-hydroxyphenyl]diazen-1-yl]-5-hydroxynaphthalene-2,7-disulfonic acid

• MDL： MFCD00070629
• Inchi： 1S/C20H21N3O8S2/c1-3-23(4-2)13-5-6-16(18(24)9-13)21-22-17-10-14(32(26,27)28)7-12-8-15(33(29,30)31)11-19(25)20(12)17/h5-11,24-25H,3-4H2,1-2H3,(H,26,27,28)(H,29,30,31)/b22-21+
• InChI Key： LDQGUZFHJKOWGX-QURGRASLSA-N
• SMILES： S(C1=C([H])C(=C2C(=C([H])C(=C([H])C2=C1[H])S(=O)(=O)O[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1O[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 495.07700
• Monoisotopic Mass: 495.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194
• Surface Charge: 0
• XLogP3: 2.6

Experimental Properties

• Color/Form: Reddish brown crystalline powder
• Density: 1.56±0.1 g/cm3(Predicted)
• PSA: 193.92000
• LogP: 6.16760
• pka: -0.52±0.40(Predicted)
• Solubility: Soluble in water, insoluble in organic solvents.

Beryllon III Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Beryllon III Customs Data

• HS CODE：2927.00.5000

Additional information on Beryllon III

Beryllon III (CAS No. 3627-04-1): A Comprehensive Overview

Beryllon III (CAS No. 3627-04-1) is a significant compound in the field of inorganic chemistry, particularly noted for its unique properties and applications. This compound, also known as beryllium nitrate trihydrate, is a hydrated form of beryllium nitrate, which is a white crystalline solid. The compound's chemical formula is Be(NO₃)₂·3H₂O, and it is widely used in various scientific and industrial applications.

The structure of Beryllon III is characterized by the central beryllium ion (Be²⁺) coordinated to two nitrate ions (NO₃^-) and three water molecules (H₂O). This coordination environment imparts specific physical and chemical properties to the compound, making it valuable in research and development. The solubility of Beryllon III in water is high, which facilitates its use in aqueous solutions for various chemical reactions and processes.

In recent years, the study of Beryllon III has gained significant attention due to its potential applications in advanced materials science and environmental chemistry. Researchers have explored its use in the synthesis of beryllium-based materials, which exhibit exceptional mechanical and thermal properties. These materials are being investigated for use in high-performance ceramics, aerospace components, and electronic devices.

Beryllon III has also been studied for its role in catalytic processes. Its ability to form stable complexes with various organic and inorganic ligands makes it a promising candidate for catalytic applications. Recent studies have shown that Beryllon III-based catalysts can enhance the efficiency of certain chemical reactions, such as the oxidation of organic compounds and the reduction of metal ions. This has opened up new avenues for the development of more sustainable and environmentally friendly chemical processes.

In the field of environmental chemistry, Beryllon III has been investigated for its potential in water treatment technologies. Its high solubility and reactivity make it useful in removing contaminants from water sources. Researchers have developed methods to use Beryllon III in combination with other chemicals to effectively remove heavy metals and organic pollutants from wastewater. This application has significant implications for improving water quality and ensuring environmental sustainability.

The safety and handling of Beryllon III are important considerations due to the potential health risks associated with beryllium compounds. Beryllium exposure can lead to serious health issues, including berylliosis, a chronic lung disease. Therefore, strict safety protocols must be followed when handling this compound to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves, goggles, and respiratory protection should be used at all times.

In conclusion, Beryllon III (CAS No. 3627-04-1) is a versatile compound with a wide range of applications in materials science, catalysis, and environmental chemistry. Its unique properties make it an important subject of ongoing research, contributing to advancements in various scientific and industrial fields. As research continues to uncover new possibilities for this compound, it is expected that Beryllon III will play an increasingly significant role in future technological developments.